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Compound of Interest

Compound Name: Ethylenediamine nitrate

CAS No.: 57578-34-4

Cat. No.: B14627363

Get Quote

Audience: Analytical Chemists, Materials Scientists, and Laboratory Safety Officers Document

Type: Technical Safety and Analytical Handling Guide

Introduction and Historical Context
Ethylenediamine dinitrate (EDDN) is an energetic organic salt formed by the neutralization of

ethylenediamine with nitric acid. Historically, materials scientists investigated EDDN as a

potential component in castable eutectic mixtures and ternary explosive formulations (often

alongside ammonium nitrate and potassium nitrate)[1]. The primary academic interest in EDDN

stemmed from its water solubility, which theoretically offered advantages for demilitarization

and disposal compared to traditional aromatic explosives like trinitrotoluene (TNT)[1].

However, the handling and formulation of EDDN present significant challenges, including a

high melting point, complex stability profiles, and inherent explosive hazards[1]. Consequently,

modern laboratory interactions with such compounds are strictly limited to micro-scale

analytical characterization (e.g., forensic analysis, stability testing) under extreme safety

controls.
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Thermophysical Properties
Understanding the fundamental properties of an energetic material is the first step in

conducting a laboratory risk assessment. The following table summarizes the established

identification and physical data for ethylenediamine dinitrate.

Property Value Reference

IUPAC Name ethane-1,2-diamine;nitric acid [2]

Chemical Formula C₂H₁₀N₄O₆ [3]

Molecular Weight 186.12 g/mol [2]

CAS Registry Number 20829-66-7 [3]

Topological Polar Surface Area 184 Å² [2]

Principles of Energetic Material Safety
When professional laboratories must handle energetic salts for forensic or materials

characterization (e.g., FT-IR, Differential Scanning Calorimetry), the workflow must be designed

as a self-validating safety system. The core principle is the absolute minimization of the

"powder footprint" and the elimination of all potential initiation sources (friction, impact,

electrostatic discharge, and thermal shock).

Standardized Protocol: Micro-Scale Handling and
Preparation
The following methodology outlines the standard safety protocol for preparing a pre-

synthesized energetic salt for instrumental analysis. This is not a synthesis guide; it is a

handling protocol for existing trace samples.

Step 1: Environmental and Administrative Controls

Ensure the laboratory is rated for energetic materials handling, featuring conductive,

grounded flooring and intrinsically safe electrical fixtures.
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Verify that the ambient humidity is maintained above 50% to mitigate electrostatic discharge

(ESD) risks.

Establish a strict limit on the maximum allowable quantity (MAQ) in the analytical space,

typically restricted to <10 milligrams for routine thermal analysis.

Step 2: Personal Protective Equipment (PPE)

Don flame-resistant (FR) laboratory coats (e.g., Nomex®).

Utilize conductive/anti-static footwear or grounding straps.

Wear heavy-duty impact-resistant safety goggles and a polycarbonate face shield.

Use double-layered nitrile gloves.

Step 3: Sample Transfer

Conduct all transfers behind a rated polycarbonate blast shield within a certified fume hood.

Ground all metal equipment. Use strictly non-sparking, conductive tools (e.g., grounded

conductive plastic spatulas or specialized beryllium-copper tools) to manipulate the solid.

Transfer the micro-sample (1–3 mg) directly into the analytical receptacle (e.g., an aluminum

DSC pan). Do not apply pressure or friction to the crystals during transfer.

Step 4: Decontamination and Waste Segregation

Energetic amine nitrates are highly water-soluble[1]. Decontaminate all spatulas, balances,

and surfaces using copious amounts of deionized water.

Collect all aqueous washings in a dedicated, clearly labeled "Aqueous Energetic Waste"

container. Never mix energetic waste with standard organic solvents or heavy metals, as this

can generate highly sensitive secondary explosive complexes.
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The logical progression of risk mitigation when handling energetic materials is mapped below.

Every step must be validated before proceeding to the next.

Energetic Material
Handling Request

Risk Assessment &
Quantity Limit Check (<10mg)

Don Specialized PPE
(Anti-static, Flame Resistant)

Verify Engineering Controls
(Blast Shield, Grounding)

Micro-scale Transfer
(Non-sparking tools)

Aqueous Decontamination &
Segregated Waste Disposal

Click to download full resolution via product page

Energetic Material Laboratory Safety and Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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